2-[4-(4-chlorobenzyl)piperazin-1-yl]-N-phenylacetamide

• IUPAC Name: 2-[4-[(4-chlorophenyl)methyl]piperazin-1-yl]-N-phenylacetamide
• InChI: InChI=1S/C19H22ClN3O/c20-17-8-6-16(7-9-17)14-22-10-12-23(13-11-22)15-19(24)21-18-4-2-1-3-5-18/h1-9H,10-15H2,(H,21,24)
• InChI Key: CDKOAHRSPIYSLP-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=C(C=C2)Cl)CC(=O)NC3=CC=CC=C3
• Molecular Formula: C19H22ClN3O
• Molecular Weight: 343.8 g/mol

Description

2-[4-(4-Chlorobenzyl)piperazin-1-yl]-N-phenylacetamide is a piperazine-based acetamide derivative characterized by a 4-chlorobenzyl substitution on the piperazine ring and an N-phenylacetamide moiety. This scaffold is frequently explored in medicinal chemistry due to its versatility in interacting with biological targets, particularly in central nervous system (CNS) disorders and antimicrobial applications. The compound’s structure allows for modifications at the benzyl and phenyl groups, enabling tailored pharmacological profiles .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[4-(4-chlorobenzyl)piperazin-1-yl]-N-phenylacetamide typically involves the reaction of 4-chlorobenzyl chloride with piperazine to form 4-(4-chlorobenzyl)piperazine. This intermediate is then reacted with N-phenylacetyl chloride to yield the final product. The reaction conditions often include the use of an organic solvent such as dichloromethane or toluene, and a base such as triethylamine to neutralize the hydrochloric acid formed during the reaction .

Industrial Production Methods

In an industrial setting, the production of 2-[4-(4-chlorobenzyl)piperazin-1-yl]-N-phenylacetamide can be scaled up by optimizing the reaction conditions to ensure high yield and purity. This may involve the use of continuous flow reactors and automated systems to control temperature, pressure, and reaction time. The purification of the final product is typically achieved through recrystallization or chromatography techniques .

Chemical Reactions Analysis

Types of Reactions

2-[4-(4-chlorobenzyl)piperazin-1-yl]-N-phenylacetamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents such as potassium permanganate or hydrogen peroxide to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where the chlorine atom can be replaced by other nucleophiles such as amines or thiols.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles such as amines in the presence of a base like sodium hydroxide.

Major Products Formed

Oxidation: Formation of oxidized derivatives with additional oxygen-containing functional groups.

Reduction: Formation of reduced derivatives with hydrogen atoms replacing the chlorine atom.

Substitution: Formation of substituted derivatives with different functional groups replacing the chlorine atom.

Scientific Research Applications

2-[4-(4-chlorobenzyl

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural Modifications and Physicochemical Properties

The pharmacological behavior of piperazinyl acetamides is highly dependent on substituents. Below is a comparative analysis of key analogs:

Table 1: Structural and Physicochemical Comparison

Compound Name	Substituents (Piperazine/Phenyl)	Molecular Formula	Molar Mass (g/mol)	Key Data (Yield, m.p.)	Biological Activity
2-[4-(4-Chlorobenzyl)piperazin-1-yl]-N-phenylacetamide (Main Compound)	4-Cl-Benzyl, Phenyl	C₁₉H₂₁ClN₃O	342.84	-	Potential antipsychotic
2-[4-(3-Chlorophenyl)piperazin-1-yl]-N-(4-fluorophenyl)acetamide	3-Cl-Phenyl, 4-F-Phenyl	C₁₈H₁₉ClFN₃O	347.81	-	Not specified
2-[4-(Phenyl)piperazin-1-yl]-N-phenylacetamide (3a)	Phenyl, Phenyl	C₁₈H₂₁N₃O	307.38	Yield: 66%; m.p.: 124–125°C	Antipsychotic (D2/5-HT1A affinity)
2-[4-(5-Chloro-2-methylphenyl)piperazin-1-yl]-N,N-diphenylacetamide	5-Cl-2-Me-Phenyl, Diphenyl	C₂₅H₂₆ClN₃O	419.95	-	Not specified
2-[4-(4-Methoxyphenyl)piperazin-1-yl]-N-[4-(6-methylbenzothiazol-2-yl)phenyl]acetamide	4-MeO-Phenyl, Benzothiazolyl-Phenyl	C₂₈H₂₇N₄O₂S	499.61	-	Anticancer (hypothetical)

Key Observations :

• Fluorine Substitution : The 4-F-phenyl group in introduces electron-withdrawing effects, which could modulate receptor binding kinetics.
• Bulkier Groups : Compounds like with benzothiazolyl substituents exhibit higher molar masses, likely affecting solubility and bioavailability.

Physicochemical and Spectral Characterization

• Melting Points : Analog 3a (124–125°C) and 3b (92–94°C) ([7]) indicate that methyl substituents reduce crystallinity.
• Spectral Data :
  • IR : All compounds show ~1680 cm⁻¹ peaks (C=O stretch), confirming acetamide integrity .
  • NMR : Piperazine protons resonate at δ 2.6–3.3 ppm, while aromatic protons vary based on substituents (e.g., 3-Cl in causes downfield shifts) .